![molecular formula C28H32O2Si B15166483 6-{[tert-Butyl(diphenyl)silyl]oxy}-1-phenylhex-1-yn-3-ol CAS No. 192506-62-0](/img/structure/B15166483.png)
6-{[tert-Butyl(diphenyl)silyl]oxy}-1-phenylhex-1-yn-3-ol
Overview
Description
6-{[tert-Butyl(diphenyl)silyl]oxy}-1-phenylhex-1-yn-3-ol is a complex organic compound with the molecular formula C28H32O2Si . It contains a total of 63 atoms, including 32 hydrogen atoms, 28 carbon atoms, and 2 oxygen atoms . This compound is characterized by the presence of a tert-butyl(diphenyl)silyl group, a phenyl group, and an alkyne functional group.
Preparation Methods
The synthesis of 6-{[tert-Butyl(diphenyl)silyl]oxy}-1-phenylhex-1-yn-3-ol typically involves multiple steps, starting from simpler organic molecules. The synthetic route often includes the protection of hydroxyl groups using tert-butyl(diphenyl)silyl chloride, followed by the formation of the alkyne group through various coupling reactions . Industrial production methods may involve optimized reaction conditions to maximize yield and purity, including the use of specific catalysts and solvents.
Chemical Reactions Analysis
6-{[tert-Butyl(diphenyl)silyl]oxy}-1-phenylhex-1-yn-3-ol undergoes several types of chemical reactions:
Oxidation: The alkyne group can be oxidized to form diketones or carboxylic acids under specific conditions.
Reduction: The alkyne group can be reduced to alkenes or alkanes using hydrogenation reactions.
Substitution: The tert-butyl(diphenyl)silyl group can be substituted with other functional groups through nucleophilic substitution reactions.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like hydrogen gas with palladium catalysts, and nucleophiles like halides or alkoxides. Major products formed from these reactions
Properties
CAS No. |
192506-62-0 |
|---|---|
Molecular Formula |
C28H32O2Si |
Molecular Weight |
428.6 g/mol |
IUPAC Name |
6-[tert-butyl(diphenyl)silyl]oxy-1-phenylhex-1-yn-3-ol |
InChI |
InChI=1S/C28H32O2Si/c1-28(2,3)31(26-17-9-5-10-18-26,27-19-11-6-12-20-27)30-23-13-16-25(29)22-21-24-14-7-4-8-15-24/h4-12,14-15,17-20,25,29H,13,16,23H2,1-3H3 |
InChI Key |
YERFYOJFEXBWNF-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OCCCC(C#CC3=CC=CC=C3)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
